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Compound of Interest

Compound Name:
trans-3-

Hydroxycyclopentanecarbonitrile

CAS No.: 952616-17-0

Cat. No.: B2781260

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of trans-3-
Hydroxycyclopentanecarbonitrile (CAS No. 952616-17-0), a valuable chiral building block in

modern organic synthesis and medicinal chemistry. The document elucidates its chemical

identity, molecular structure, and key physicochemical properties. Furthermore, it explores its

significance as a synthetic intermediate, potential applications in drug discovery, and discusses

the general principles of its synthesis and safe handling. This guide is intended to serve as a

crucial resource for researchers and professionals engaged in the design and development of

novel therapeutics and complex organic molecules.

Introduction: The Strategic Importance of Chiral
Cyclopentane Scaffolds
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The cyclopentane ring is a prevalent structural motif in a vast array of biologically active

molecules, including prostaglandins, nucleic acid analogs, and various natural products. The

stereochemical arrangement of substituents on this five-membered ring is often critical for

biological activity. trans-3-Hydroxycyclopentanecarbonitrile presents a synthetically versatile

scaffold, incorporating two key functional groups—a hydroxyl and a nitrile—in a specific trans

configuration. This arrangement offers multiple avenues for chemical modification, making it a

valuable precursor in the synthesis of more complex molecular architectures. The nitrile group,

in particular, is a versatile functional handle that can be readily converted into amines,

carboxylic acids, or amides, and can also act as a bioisostere for other functional groups in

drug design.[1]

Molecular Identity and Physicochemical Properties
Chemical Identification
The unambiguous identification of trans-3-Hydroxycyclopentanecarbonitrile is crucial for its

application in regulated research and development environments.

Identifier Value Source

CAS Number 952616-17-0 [2]

Synonym

(1R,3R)-3-

hydroxycyclopentane-1-

carbonitrile

[2]

Molecular Formula C₆H₉NO

Molecular Weight 111.14 g/mol [2]

InChI
1S/C6H9NO/c7-4-5-1-2-6(8)3-

5/h5-6,8H,1-3H2/t5-,6-/m1/s1
[2]

InChI Key
CBYFMEDJHNTXQX-

PHDIDXHHSA-N
[2]

Molecular Structure
The "trans" designation in the nomenclature of this compound indicates that the hydroxyl (-OH)

and nitrile (-C≡N) groups are on opposite sides of the cyclopentane ring plane.
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Caption: 2D representation of trans-3-Hydroxycyclopentanecarbonitrile.

Physicochemical Properties
Property Value Source

Physical Form
Pale-yellow to Yellow-brown

Sticky Oil to Semi-Solid
[2]

Storage Temperature 2-8 °C [2]

Synthesis and Chemical Reactivity
While specific, detailed synthetic protocols for trans-3-Hydroxycyclopentanecarbonitrile are

not widely published in open literature, its structure suggests logical synthetic pathways

originating from common starting materials. A plausible approach involves the stereoselective

reduction of a 3-oxocyclopentanecarbonitrile precursor.

Conceptual Synthetic Workflow

3-Oxocyclopentanecarbonitrile Stereoselective Reduction
(e.g., NaBH₄, L-Selectride®)

Precursor trans-3-HydroxycyclopentanecarbonitrileProduct

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of the target compound.

A related compound, (R)-3-Oxocyclopentanecarbonitrile, has been synthesized and used in the

preparation of chiral derivatives, indicating that such ketones are viable intermediates.[3] The

stereochemical outcome of the reduction of the ketone would be highly dependent on the

choice of reducing agent and reaction conditions.

Chemical Reactivity
The bifunctional nature of trans-3-Hydroxycyclopentanecarbonitrile allows for a range of

chemical transformations:
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Hydroxyl Group Reactions: The secondary alcohol can undergo oxidation to the

corresponding ketone, or be subjected to substitution reactions to introduce other functional

groups.

Nitrile Group Reactions: The nitrile can be hydrolyzed to a carboxylic acid or an amide, or

reduced to a primary amine.

These potential transformations are analogous to those of similar structures like methyl trans-3-

hydroxycyclopentane-1-carboxylate, which can be oxidized, reduced, or have its hydroxyl

group substituted.[4]

Applications in Research and Drug Development
trans-3-Hydroxycyclopentanecarbonitrile is a valuable building block for the synthesis of

complex organic molecules. Its utility is particularly pronounced in medicinal chemistry, where

the trans stereochemistry can be crucial for biological activity and pharmacological properties.

[4]

Role as a Chiral Intermediate
The defined stereochemistry of this compound makes it an excellent starting material for the

synthesis of enantiomerically pure pharmaceuticals. The cyclopentane core is a key feature in

many antiviral and anticancer nucleoside analogs.

Potential Therapeutic Areas
While specific drugs derived from this molecule are not publicly documented, its structural

motifs are present in compounds investigated for a variety of therapeutic applications. The

ability to introduce amine or carboxylic acid functionalities opens pathways to synthesizing

novel enzyme inhibitors, receptor agonists or antagonists, and other bioactive molecules.

Safety and Handling
trans-3-Hydroxycyclopentanecarbonitrile is classified as a hazardous substance and must

be handled with appropriate safety precautions.

Hazard Identification
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GHS Pictogram Signal Word Hazard Statements

Danger

H301: Toxic if swallowed.

[2]H311: Toxic in contact with

skin.[2]H331: Toxic if inhaled.

[2]

Recommended Handling Procedures
Due to its toxicity, all handling of this compound should be performed in a well-ventilated fume

hood. Personal protective equipment (PPE), including a lab coat, safety goggles, and

chemically resistant gloves, is mandatory.

First Aid Measures:

In case of skin contact: Immediately wash off with plenty of water for at least 15 minutes.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

All nitriles should be handled with care to avoid inhalation of vapors, ingestion, and skin

contact.[5]

Conclusion
trans-3-Hydroxycyclopentanecarbonitrile is a specialized chiral building block with

significant potential in synthetic and medicinal chemistry. Its well-defined stereochemistry and

bifunctional nature provide a robust platform for the creation of complex and potentially

bioactive molecules. While detailed public data on its synthesis and applications are limited, its

structural relationship to other valuable intermediates underscores its importance. Adherence

to strict safety protocols is essential when handling this toxic compound. This guide serves as a
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foundational resource for scientists and researchers looking to leverage the synthetic utility of

this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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